Cas no 1457963-54-0 (2-(4-Tert-butyl-1-hydroxycyclohexyl)-2,2-difluoroacetic acid)

• Product Name: 2-(4-Tert-butyl-1-hydroxycyclohexyl)-2,2-difluoroacetic acid
• CAS No: 1457963-54-0
• MF: C₁₂H₂₀F₂O₃
• MW: 250.282211303711
• CID: 5763369
• PubChem ID: 62397262
• Update Time: 2025-06-07

2-(4-Tert-butyl-1-hydroxycyclohexyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• AKOS011684765
• 1457963-54-0
• EN300-1067587
• 2-(4-tert-butyl-1-hydroxycyclohexyl)-2,2-difluoroacetic acid
• 2-(4-Tert-butyl-1-hydroxycyclohexyl)-2,2-difluoroacetic acid

• Inchi： 1S/C12H20F2O3/c1-10(2,3)8-4-6-11(17,7-5-8)12(13,14)9(15)16/h8,17H,4-7H2,1-3H3,(H,15,16)
• InChI Key： UHZIZPIFWYRUQL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1(CCC(CC1)C(C)(C)C)O)F

Computed Properties

• Exact Mass: 250.13805082g/mol
• Monoisotopic Mass: 250.13805082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(4-Tert-butyl-1-hydroxycyclohexyl)-2,2-difluoroacetic acid

Introduction to 2-(4-Tert-butyl-1-hydroxycyclohexyl)-2,2-difluoroacetic acid (CAS No. 1457963-54-0)

2-(4-Tert-butyl-1-hydroxycyclohexyl)-2,2-difluoroacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1457963-54-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclohexane ring substituted with a hydroxyl group and a tert-butyl group, coupled with a difluoroacetic acid moiety. The presence of fluorine atoms introduces specific electronic and steric properties, making this molecule of considerable interest for its potential applications in medicinal chemistry.

The structure of 2-(4-Tert-butyl-1-hydroxycyclohexyl)-2,2-difluoroacetic acid is meticulously designed to balance hydrophobicity and metabolic stability, which are critical factors in drug design. The cyclohexane ring provides a flexible scaffold that can be modulated to interact with biological targets, while the hydroxyl and difluoroacetic acid groups contribute to the molecule's solubility and reactivity. Such structural attributes make it a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of fluorinated compounds in pharmaceuticals due to their ability to enhance metabolic stability, bioavailability, and binding affinity. The difluoroacetic acid moiety in this compound is particularly noteworthy, as it has been shown to influence the pharmacokinetic properties of associated molecules. For instance, fluorinated acetic acids have been employed in the synthesis of protease inhibitors and other enzyme-targeting drugs, where their electronic properties play a crucial role in modulating enzyme activity.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) to optimize drug candidates. The 4-Tert-butyl-1-hydroxycyclohexyl substituent in 2-(4-Tert-butyl-1-hydroxycyclohexyl)-2,2-difluoroacetic acid serves as a key pharmacophore that can be further modified to improve binding interactions with biological targets. This flexibility allows chemists to explore a wide range of derivatives with tailored properties for specific therapeutic applications.

One of the most compelling aspects of this compound is its potential application in drug discovery and development. The combination of a hydroxyl group and difluoroacetic acid provides multiple sites for chemical modification, enabling the synthesis of libraries of analogs for high-throughput screening. Such libraries are instrumental in identifying lead compounds that can be further optimized for efficacy and safety. Recent advances in computational chemistry have also facilitated the rapid design and prediction of the biological activity of fluorinated compounds like this one, streamlining the drug discovery process.

The pharmacological profile of 2-(4-Tert-butyl-1-hydroxycyclohexyl)-2,2-difluoroacetic acid is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. For example, its structural similarity to known bioactive molecules has prompted researchers to explore its potential as an intermediate in the synthesis of drugs targeting neurological disorders or inflammatory conditions. The fluorine atoms, in particular, have been implicated in enhancing binding affinity and reducing susceptibility to metabolic degradation.

In addition to its pharmaceutical applications, this compound may find utility in other areas such as material science or agricultural chemistry, where fluorinated molecules are increasingly being utilized due to their unique properties. The flexibility of the cyclohexane ring combined with the electron-withdrawing effects of the difluoroacetic acid group could make it a valuable building block for designing novel materials with enhanced stability or functionality.

The synthesis of 2-(4-Tert-butyl-1-hydroxycyclohexyl)-2,2-difluoroacetic acid presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms often requires specialized methodologies to achieve high yields and purity. However, recent advancements in fluorination techniques have made it more feasible to incorporate fluorine into complex organic molecules efficiently. These improvements are likely to accelerate the development of new derivatives based on this scaffold.

As research continues to uncover new applications for fluorinated compounds, CAS No. 1457963-54-0 will undoubtedly remain a subject of interest for both academic researchers and industrial scientists. Its unique structural features offer a rich foundation for exploring novel therapeutic strategies across multiple disease areas. The ongoing investigation into its biological activity and synthetic feasibility promises to yield valuable insights into its potential role in future medical advancements.